Cas no 887694-34-0 (4-(4-Fluoro-2-methyl-phenyl)-4-oxo-butyric acid)
4-(4-Fluoro-2-methyl-phenyl)-4-oxo-butyric acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Fluoro-2-methyl-phenyl)-4-oxo-butyric acid
- 4-(4-fluoro-2-methylphenyl)-4-oxobutanoic acid
- ASN 13704763
- SBB011240
-
- Inchi: 1S/C11H11FO3/c1-7-6-8(12)2-3-9(7)10(13)4-5-11(14)15/h2-3,6H,4-5H2,1H3,(H,14,15)
- InChI Key: AVVSAUIZPPNXRX-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C)C=1)C(CCC(=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 252
- Topological Polar Surface Area: 54.4
4-(4-Fluoro-2-methyl-phenyl)-4-oxo-butyric acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659156-1g |
4-(4-Fluoro-2-methylphenyl)-4-oxobutanoic acid |
887694-34-0 | 98% | 1g |
¥8055.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659156-5g |
4-(4-Fluoro-2-methylphenyl)-4-oxobutanoic acid |
887694-34-0 | 98% | 5g |
¥27430.00 | 2024-04-26 |
4-(4-Fluoro-2-methyl-phenyl)-4-oxo-butyric acid Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 4-(4-Fluoro-2-methyl-phenyl)-4-oxo-butyric acid
Professional Introduction to 4-(4-Fluoro-2-methyl-phenyl)-4-oxo-butyric Acid (CAS No. 887694-34-0)
4-(4-Fluoro-2-methyl-phenyl)-4-oxo-butyric acid, identified by its Chemical Abstracts Service (CAS) number 887694-34-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural motif, exhibits promising properties that make it a valuable candidate for further research and development, particularly in the synthesis of novel therapeutic agents.
The molecular structure of 4-(4-fluoro-2-methyl-phenyl)-4-oxo-butyric acid consists of a butyric acid backbone modified with a fluorinated aromatic ring at the fourth position. The presence of both a fluoro group and a methyl group on the aromatic ring introduces distinct electronic and steric effects, which can significantly influence the compound's biological activity. This structural feature has been extensively studied in recent years, as fluorinated aromatic compounds are known to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.
In the realm of drug discovery, 4-(4-fluoro-2-methyl-phenyl)-4-oxo-butyric acid has been explored as a key intermediate in the synthesis of various bioactive molecules. Its versatile structure allows for modifications at multiple sites, enabling chemists to tailor its properties for specific therapeutic applications. For instance, researchers have utilized this compound to develop potential inhibitors of enzymes involved in inflammatory pathways, suggesting its utility in treating chronic inflammatory diseases.
Recent advancements in computational chemistry have further highlighted the significance of 4-(4-fluoro-2-methyl-phenyl)-4-oxo-butyric acid. Molecular modeling studies have demonstrated that the fluorine atom can enhance the compound's interaction with biological targets by increasing its lipophilicity and reducing its polarity. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles. Additionally, virtual screening techniques have been employed to identify novel analogs of this compound that may exhibit enhanced therapeutic effects.
The pharmaceutical industry has shown particular interest in 4-(4-fluoro-2-methyl-phenyl)-4-oxo-butyric acid due to its potential application in treating neurological disorders. Preliminary studies suggest that derivatives of this compound may modulate neurotransmitter activity, offering a new avenue for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The ability of fluorinated aromatic compounds to cross the blood-brain barrier efficiently makes them attractive candidates for central nervous system (CNS) therapies.
Beyond its pharmaceutical applications, 4-(4-fluoro-2-methyl-phenyl)-4-oxo-butyric acid has also found utility in agrochemical research. Its structural features make it a promising precursor for developing novel pesticides and herbicides that target specific enzymatic pathways in pests while minimizing environmental impact. The fluoro group's stability under various conditions enhances the compound's effectiveness as an active ingredient in crop protection formulations.
The synthesis of 4-(4-fluoro-2-methyl-phenyl)-4-oxo-butyric acid presents both challenges and opportunities for synthetic chemists. Traditional synthetic routes often involve multi-step processes that require expensive reagents and stringent reaction conditions. However, recent innovations in green chemistry have led to more sustainable methods for producing this compound. For example, catalytic hydrogenation techniques have been developed to streamline the synthesis while reducing waste generation.
The future prospects of 4-(4-fluoro-2-methyl-phenyl)-4-oxo-butyric acid are promising, with ongoing research focusing on expanding its applications across multiple domains. Collaborative efforts between academia and industry are expected to yield new insights into its potential uses, further solidifying its role as a cornerstone compound in modern drug discovery and material science.
887694-34-0 (4-(4-Fluoro-2-methyl-phenyl)-4-oxo-butyric acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)